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Compound of Interest

Compound Name: Triiodosilane

Cat. No.: B3047058

An In-Depth Technical Guide to Triiodosilane

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Triiodosilane (SiHI3). The information is curated for professionals in research and
development who require accurate data for experimental design, safety protocols, and
materials science applications.

Chemical Identity

Triiodosilane is an inorganic compound with the chemical formula HI3Si.[1][2][3][4] It is a key
precursor in the deposition of silicon-containing thin films and finds applications in
semiconductor fabrication and pharmaceutical synthesis.[5]

Chemical Name: Triiodosilane

CAS Registry Number: 13465-72-0[1][2][3][4][5]

Molecular Formula: HIsSi[1][2][3][4]

Synonyms: lodosilane (SiHI3), Trijodsilan[6]

Physical and Chemical Constants
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The following table summarizes the key physical and chemical constants of Triiodosilane. This
data is essential for handling, storage, and application of the compound in a laboratory or
industrial setting.

Property Value Notes

] Also reported as 409.8069
Molecular Weight 409.81 g/mol [5]

g/mol [1][4]
. o at standard temperature and
Physical State Liquid[5]
pressure
Melting Point 8 °C[5]
- . At 760 mmHg; also reported as
Boiling Point 220 °CI[5]
216.9 °C[3][6][7]
95 °C[5] At 12 Torr
Vapor Pressure 0.201 mmHg[7] At 25 °C

Hazard Information

Triiodosilane is a hazardous substance that requires careful handling. According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is
associated with the following hazards:

o Flammable Liquid and Vapor: (H226)[2]

o Water-Reactivity: In contact with water, it releases flammable gases which may ignite
spontaneously (H260).[2]

o Corrosivity: Causes severe skin burns and eye damage (H314).[2]

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a face shield, should be worn when handling this compound. All work should be
conducted in a well-ventilated fume hood.

Data and Methodologies
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The physical constants presented in this guide are compiled from publicly available chemical
databases and supplier technical data sheets. These values are determined through standard
experimental techniques in physical chemistry. For instance, melting and boiling points are
typically measured via calorimetry and ebulliometry, respectively. The specific experimental
protocols for determining these values for Triiodosilane are not detailed in the source literature
but conform to established international standards for chemical characterization.

Logical Relationships of Trilodosilane Properties

The following diagram illustrates the key identifiers and properties of Triiodosilane.
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Fig. 1: Key identifiers, physical properties, hazards, and applications of Triiodosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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